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Compound of Interest

Compound Name: 4-Acetoxy-4'-bromobiphenyl

Cat. No.: B1266920 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Acetoxy-4'-bromobiphenyl was found.

This guidance is based on the safety information for the closely related compound, 4-

Bromobiphenyl. Due to structural similarities, their safety profiles are expected to be

comparable, but it is crucial to handle 4-Acetoxy-4'-bromobiphenyl with extreme caution.

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 4-Acetoxy-4'-bromobiphenyl, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring a safe

laboratory environment and mitigating risks associated with this chemical.

Hazard Summary
Based on data for 4-Bromobiphenyl, 4-Acetoxy-4'-bromobiphenyl is anticipated to be a

hazardous chemical. It may be harmful if swallowed, cause skin irritation, and lead to serious

eye damage.[1][2] It may also cause respiratory irritation and is considered very toxic to aquatic

life.[1][2][3]

Quantitative Data and Hazard Information
Properly identifying the substance and understanding its physical and hazardous properties is

the first step in safe disposal. The following table summarizes key data for the related

compound 4-Bromobiphenyl.
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Property Value

Appearance Off-white solid

Molecular Formula C12H9Br (for 4-Bromobiphenyl)

Melting Point 89 - 92 °C / 192.2 - 197.6 °F[2]

Boiling Point 310 °C / 590 °F @ 760 mmHg[2]

Flash Point 143 °C / 289.4 °F[2]

Incompatibilities Strong oxidizing agents

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.
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Protection Type Equipment Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2] A face

shield may be appropriate for

splash protection.

To prevent serious eye

irritation or damage from dust

or splashes.

Skin Protection

Gloves: Chemical-resistant

gloves such as nitrile or

neoprene. Gloves must be

inspected before use and

changed immediately if

contaminated.[1] Lab Coat: A

flame-resistant lab coat should

be worn and fully buttoned.[1]

Clothing: Long pants and

closed-toe shoes are required.

[1]

To prevent skin irritation upon

contact. Contaminated clothing

should be removed and

washed before reuse.[1]

Respiratory Protection

All handling of solid 4-Acetoxy-

4'-bromobiphenyl should be

conducted in a certified

chemical fume hood to avoid

inhalation of dust.[1] If a fume

hood is not available, a

NIOSH-approved respirator

should be used.[1]

To protect the respiratory

system from irritation.[1]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 4-Acetoxy-4'-bromobiphenyl is essential to minimize

exposure and prevent accidents.[1]

1. Preparation:
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Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.[1]

Verify that all necessary PPE is available and in good condition.[1]

Locate the nearest eyewash station and safety shower before commencing work.[1]

Have appropriate spill containment materials readily accessible.[1]

2. Handling:

Conduct all weighing and transferring of solid 4-Acetoxy-4'-bromobiphenyl within a

chemical fume hood to minimize dust inhalation.[1]

Avoid direct contact with the skin, eyes, and clothing.[1]

Use compatible tools (e.g., spatulas, weighing paper) to handle the chemical.[1]

Keep the container tightly closed when not in use.[1]

3. Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.[1]

Clean all contaminated surfaces in the fume hood.[1]

Properly remove and dispose of contaminated gloves and any other disposable PPE.[1]

Disposal Plan
Proper disposal of 4-Acetoxy-4'-bromobiphenyl and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.[1]

Waste Collection: Collect all waste containing 4-Acetoxy-4'-bromobiphenyl in a

designated, properly labeled, and sealed container.[1] Do not mix with other waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS)

guidelines.[1]
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Container Management: The waste container should be stored in a well-ventilated,

secondary containment area away from incompatible materials.[1]

Disposal Procedure: Dispose of the chemical waste through your institution's hazardous

waste program. All disposal activities must comply with local, state, and federal regulations.

[1] Do not flush into surface water or sanitary sewer systems.[2]

Experimental Protocols
First-Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.[2]

Inhalation: Remove from exposure and move to fresh air. If breathing is difficult, give oxygen.

If not breathing, give artificial respiration. Get medical attention.[2]

Ingestion: Clean mouth with water. Get medical attention.[2]

Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure the area is well-ventilated.

Remove Ignition Sources: If the material is near any potential ignition sources, remove them

immediately.

Don PPE: Before addressing the spill, put on the required personal protective equipment

(safety goggles, gloves, lab coat).

Contain and Clean: For small, solid spills, dampen the material with a suitable solvent like

ethanol to prevent the generation of dust.[4] Carefully sweep or shovel the dampened

material into a suitable, labeled container for disposal.[5] Use absorbent paper dampened

with the solvent to wipe up any remaining residue.[4][5]
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Decontaminate: Wash the contaminated surface with the solvent, followed by a thorough

washing with soap and water.[4][5]

Dispose of Cleanup Materials: Seal all contaminated cleanup materials (absorbent paper,

gloves, etc.) in a vapor-tight plastic bag and place it into the hazardous waste container for

disposal.[4][5]

Workflow for Safe Handling of 4-Acetoxy-4'-
bromobiphenyl
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Workflow for Safe Handling of 4-Acetoxy-4'-bromobiphenyl
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Caption: Workflow for Safe Handling of 4-Acetoxy-4'-bromobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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